4-Chloro-3-(trifluoromethyl)benzenesulfonamide
Cat. No. B1365583
CAS RN:
406233-17-8
M. Wt: 259.63 g/mol
InChI Key: ILYYQBMUPMMTHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4-Chloro-3-(trifluoromethyl)benzenesulfonamide is a chemical compound with the molecular formula C7H5ClF3NO2S . It is used as an intermediate in the production of pesticides and dyes .
Synthesis Analysis
The compound can be synthesized from 2-chloro-α,α,α-trifluorotoluene and chlorosulfuric acid in 65% oleum . It can also be used to synthesize β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles .Molecular Structure Analysis
The molecular weight of the compound is 259.64 . The InChI code is 1S/C7H5ClF3NO2S/c8-6-2-1-4(15(12,13)14)3-5(6)7(9,10)11/h1-3H,(H2,12,13,14) .Chemical Reactions Analysis
4-(Trifluoromethyl)benzenesulfonyl chloride and N-vinylpyrrolidinone in acetonitrile can undergo photo-irradiation with visible light in the presence of Ir(ppy)2(dtbbpy)PF6 to give the corresponding E-vinyl sulfone .Physical And Chemical Properties Analysis
The compound has a density of 1.6±0.1 g/cm3, a boiling point of 288.3±40.0 °C at 760 mmHg, and a flash point of 128.1±27.3 °C . It has 2 H bond acceptors, 0 H bond donors, and 2 freely rotating bonds .Scientific Research Applications
1. Agrochemical and Pharmaceutical Industries
- Application Summary: Trifluoromethylpyridines (TFMP), which can be synthesized using 4-Chloro-3-(trifluoromethyl)benzenesulfonamide, are used as a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of TFMP derivatives is in the protection of crops from pests .
- Methods of Application: The synthesis of TFMP derivatives involves a number of cyclocondensation reactions . Specific methods and technical details may vary depending on the desired derivative.
- Results or Outcomes: More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
2. FDA-Approved Drugs
- Application Summary: 4-Chloro-3-(trifluoromethyl)benzenesulfonamide is used in the synthesis of FDA-approved drugs . For example, it is a component of Sorafenib, a drug used for the therapy of advanced hepatocellular carcinoma (primary liver cancer) .
- Results or Outcomes: Numerous FDA-approved drugs contain the trifluoromethyl group . These drugs have been used for various diseases and disorders .
3. Antimicrobial Activity
- Application Summary: Compounds bearing 4-Chloro-3-(trifluoromethyl)benzenesulfonamide have been synthesized to investigate their antimicrobial activity .
- Results or Outcomes: The results or outcomes of this application are not specified in the source .
4. Synthesis of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide
- Application Summary: This compound is used in the synthesis of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide .
- Methods of Application: The synthesis involves reacting the compound with 4-chloro-3-trifluoromethylphenyl isocyanate in a nonchlorinated organic solvent .
- Results or Outcomes: The product of this reaction is a compound with potential pharmaceutical applications .
5. Synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide Derivatives
- Application Summary: 4-(Trifluoromethyl)benzylamine, which can be synthesized from 4-Chloro-3-(trifluoromethyl)benzenesulfonamide, is used in the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives .
- Results or Outcomes: The product of this reaction is a compound with potential pharmaceutical applications .
6. Synthesis of Trifluoromethylpyridines
- Application Summary: 4-Chloro-3-(trifluoromethyl)benzenesulfonamide is used in the synthesis of trifluoromethylpyridines . These compounds have applications in the agrochemical and pharmaceutical industries .
- Methods of Application: The synthesis involves a number of reactions, including vapor-phase reactions .
- Results or Outcomes: More than 50% of the pesticides launched in the last two decades have been fluorinated . Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group .
7. Synthesis of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide
- Application Summary: This compound is used in the synthesis of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide .
- Methods of Application: The synthesis involves reacting the compound with 4-chloro-3-trifluoromethylphenyl isocyanate in a nonchlorinated organic solvent .
- Results or Outcomes: The product of this reaction is a compound with potential pharmaceutical applications .
8. Synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide Derivatives
- Application Summary: 4-(Trifluoromethyl)benzylamine, which can be synthesized from 4-Chloro-3-(trifluoromethyl)benzenesulfonamide, is used in the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives .
- Results or Outcomes: The product of this reaction is a compound with potential pharmaceutical applications .
9. Synthesis of Trifluoromethylpyridines
- Application Summary: 4-Chloro-3-(trifluoromethyl)benzenesulfonamide is used in the synthesis of trifluoromethylpyridines . These compounds have applications in the agrochemical and pharmaceutical industries .
- Methods of Application: The synthesis involves a number of reactions, including vapor-phase reactions .
- Results or Outcomes: More than 50% of the pesticides launched in the last two decades have been fluorinated . Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-chloro-3-(trifluoromethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF3NO2S/c8-6-2-1-4(15(12,13)14)3-5(6)7(9,10)11/h1-3H,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILYYQBMUPMMTHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80429134 |
Source
|
| Record name | 4-chloro-3-(trifluoromethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80429134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-(trifluoromethyl)benzenesulfonamide | |
CAS RN |
406233-17-8 |
Source
|
| Record name | 4-chloro-3-(trifluoromethyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80429134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
2
Citations
We report on the identification of a novel small molecule inhibitor of anthrax lethal factor using a high-throughput screening approach. Guided by molecular docking studies, we carried …
Number of citations: 35
www.sciencedirect.com
A new amidation of azoxybenzenes with sulfonamides catalyzed by a rhodium(III) salt has been developed. This sulfonamidation proceeds efficiently under mild reaction conditions to …
Number of citations: 10
www.thieme-connect.com
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